6-Oxohexanoic acid
Cat. No. B1218020
Key on ui cas rn:
928-81-4
M. Wt: 130.14 g/mol
InChI Key: PNPPVRALIYXJBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04730040
Procedure details
36 g of methyl 5-formylvalerate, 90 g of water and 1 g of p-toluene sulfonic acid were refluxed for 8 hours, the methanol formed being distilled off constantly. Fractional distillation under reduced pressure gave 13.3 g (yield 41% of theory) of 5-formylvaleric acid.
Name
Yield
41%
Identifiers
|
REACTION_CXSMILES
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[CH:1]([CH2:3][CH2:4][CH2:5][CH2:6][C:7]([O:9]C)=[O:8])=[O:2].O>C1(C)C=CC(S(O)(=O)=O)=CC=1.CO>[CH:1]([CH2:3][CH2:4][CH2:5][CH2:6][C:7]([OH:9])=[O:8])=[O:2]
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Inputs
Step One
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Name
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|
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Quantity
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36 g
|
|
Type
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reactant
|
|
Smiles
|
C(=O)CCCCC(=O)OC
|
|
Name
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|
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Quantity
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90 g
|
|
Type
|
reactant
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Smiles
|
O
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|
Name
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|
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Quantity
|
1 g
|
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Type
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catalyst
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Smiles
|
C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
CO
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Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
|
Workups
DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
being distilled off constantly
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DISTILLATION
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Type
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DISTILLATION
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|
Details
|
Fractional distillation under reduced pressure
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)CCCCC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.3 g | |
| YIELD: PERCENTYIELD | 41% | |
| YIELD: CALCULATEDPERCENTYIELD | 40.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
